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Compound of Interest

Compound Name: 4-Ethyl-3-heptene

Cat. No.: B15176443

A comprehensive search for the applications of 4-Ethyl-3-heptene in materials science has
revealed no specific, documented uses of this compound in the synthesis of polymers or other
materials.

The available information on 4-Ethyl-3-heptene is primarily limited to its chemical and physical
properties. While it is classified as an unsaturated hydrocarbon, a class of molecules that can
sometimes serve as monomers in polymerization reactions, there is no evidence in the current
scientific literature to suggest that 4-Ethyl-3-heptene has been utilized for this purpose.[1]

Consequently, it is not possible to provide application notes, experimental protocols, or
guantitative data on material properties related to 4-Ethyl-3-heptene, as no such applications
have been reported.

For researchers and scientists interested in the fundamental properties of this compound, the
following data has been compiled from various chemical databases.

Chemical and Physical Properties of 4-Ethyl-3-
heptene

A summary of the key physical and chemical properties of 4-Ethyl-3-heptene is presented
below. This information is essential for any potential future investigation into its use in materials
science.
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Property Value Reference
Molecular Formula CoHis [2][3]
Molecular Weight 126.24 g/mol [2][4]

CAS Number 33933-74-3 [31[5]16]
Boiling Point 144.8 °C at 760 mmHg [2]

Density 0.74 g/lcm3 [2]

Flash Point 22.5°C [2]
Refractive Index 1.425 [2]

Vapor Pressure 6.3 mmHg at 25°C [2]

Potential Research Directions

Given the lack of existing research, the field is open for novel investigations into the potential of
4-Ethyl-3-heptene in materials science. A logical first step would be to explore its viability as a
monomer. The following conceptual workflow outlines a potential research approach.

Conceptual Research Workflow for 4-Ethyl-3-heptene

4-Ethyl-3-heptene
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Potential Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15176443#4-ethyl-3-heptene-applications-in-
materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://en.wikipedia.org/wiki/Hydrocarbon
https://www.lookchem.com/ProductWholeProperty_LCPL20828.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H18/c1-4-7-9(6-3)8-5-2/h7H%2C4-6%2C8H2%2C1-3H3/b9-7%2B
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-3-heptene
https://www.chemsynthesis.com/base/chemical-structure-5693.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB12180954.htm
https://www.benchchem.com/product/b15176443#4-ethyl-3-heptene-applications-in-materials-science
https://www.benchchem.com/product/b15176443#4-ethyl-3-heptene-applications-in-materials-science
https://www.benchchem.com/product/b15176443#4-ethyl-3-heptene-applications-in-materials-science
https://www.benchchem.com/product/b15176443#4-ethyl-3-heptene-applications-in-materials-science
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15176443?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

